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Compound of Interest

Compound Name: Lasofoxifene hcl

Cat. No.: B15151347

Introduction

Lasofoxifene, a third-generation selective estrogen receptor modulator (SERM), has
demonstrated significant anti-tumor activity in preclinical mouse models of endocrine therapy-
resistant breast cancer.[1] It is being investigated for its efficacy in cancers harboring estrogen
receptor alpha (ERa/ESR1) mutations, which often confer resistance to standard endocrine
therapies.[2][3] This document provides detailed application notes and protocols for the
dosimetry and administration of Lasofoxifene HCI in mice, intended for researchers, scientists,
and drug development professionals.

Dosimetry and Administration Routes

Lasofoxifene has been effectively administered in mice through both subcutaneous (s.c.)
injection and oral gavage. The choice of administration route and dosage depends on the
specific experimental design and the mouse model being used.

Quantitative Data Summary

The following tables summarize the dosimetry of Lasofoxifene HCI and co-administered
compounds in various murine studies.

Table 1: Lasofoxifene HCI Dosimetry in Mice
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Table 2: Dosimetry of Co-administered Agents in Combination Studies with Lasofoxifene
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Experimental Protocols

Subcutaneous Administration of Lasofoxifene

This protocol is based on studies investigating the efficacy of Lasofoxifene in inhibiting tumor
growth in a mammary intraductal (MIND) xenograft model.[1][2][5]

Materials:

o Lasofoxifene HCI
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e Phosphate-Buffered Saline (PBS)

o Polyethylene glycol 400 (PEG 400)

» Sterile 1.5 mL microcentrifuge tubes

 Sterile insulin syringes (or similar) with a 27-30 gauge needle

* NSG (NOD scid gamma) mice with mammary intraductal xenografts of human breast cancer
cells (e.g., MCF7)

Procedure:
e Preparation of Dosing Solution:
o Prepare a vehicle solution of 15% PEG 400 in PBS.

o Calculate the required amount of Lasofoxifene HCI based on the desired dose (e.g., 1, 5,
or 10 mg/kg) and the average weight of the mice.

o Dissolve the Lasofoxifene HCI in the vehicle solution to the final desired concentration.
Ensure complete dissolution. Prepare fresh dosing solutions as needed.

e Animal Handling and Dosing:

o Weigh each mouse to determine the precise volume of the dosing solution to be
administered.

o Gently restrain the mouse.
o Lift the skin on the dorsal side (back) of the mouse to create a tent.

o Insert the needle into the base of the skin tent, parallel to the body, ensuring it does not
puncture the underlying muscle.

o Inject the calculated volume of the Lasofoxifene solution (typically 100 yL)
subcutaneously.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15151347?utm_src=pdf-body
https://www.benchchem.com/product/b15151347?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15151347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Withdraw the needle and gently massage the injection site to aid dispersion.

e Dosing Schedule:

o Administer the subcutaneous injection 5 days per week.[1][2][5]

Oral Gavage Administration (for co-administration of
Palbociclib)

This protocol describes the oral administration of Palbociclib in combination studies with
Lasofoxifene.[1][5]

Materials:

Palbociclib

50 mM Sodium Lactate buffer (pH 4)

Sterile water

Animal feeding needles (gavage needles), typically 20-22 gauge with a ball tip

1 mL syringes

Procedure:

¢ Preparation of Dosing Solution:

o Prepare a 50 mM sodium lactate buffer at pH 4.

o Suspend Palbociclib in the buffer to the desired concentration (e.g., 35 or 70 mg/kg).
Ensure the suspension is homogenous before each administration.

e Animal Handling and Dosing:

o Weigh each mouse to determine the precise volume of the dosing solution to be
administered.
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[e]

Gently but firmly restrain the mouse, ensuring the head and body are in a straight line to
facilitate the passage of the gavage needle.

o Measure the gavage needle against the mouse to determine the correct insertion depth
(from the tip of the nose to the last rib).

o Gently insert the gavage needle into the mouth, over the tongue, and advance it into the
esophagus to the predetermined depth.

o Administer the calculated volume of the Palbociclib suspension (typically 100 L) slowly to
prevent regurgitation or aspiration.

[e]

Carefully withdraw the gavage needle.

e Dosing Schedule:
o Administer the oral gavage 5 days per week.[1][5]

Visualizations

Experimental Workflow for Lasofoxifene Efficacy Study
in a MIND Xenograft Model
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Caption: Workflow of a preclinical Lasofoxifene study in mice.
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Caption: Hypothesized mechanism of Lasofoxifene action on mutant ERa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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